Cas no 2137803-38-2 (Pyrazolo[1,5-a]pyrazin-2-amine, 4,5,6,7-tetrahydro-N-methyl-)

• Product Name: Pyrazolo[1,5-a]pyrazin-2-amine, 4,5,6,7-tetrahydro-N-methyl-
• CAS No: 2137803-38-2
• MF: C₇H₁₂N₄
• MW: 152.196980476379
• CID: 5287379
• Update Time: 2025-05-23

Pyrazolo[1,5-a]pyrazin-2-amine, 4,5,6,7-tetrahydro-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrazin-2-amine, 4,5,6,7-tetrahydro-N-methyl-

• Inchi： 1S/C7H12N4/c1-8-7-4-6-5-9-2-3-11(6)10-7/h4,9H,2-3,5H2,1H3,(H,8,10)
• InChI Key： GCTROZLUIANNMA-UHFFFAOYSA-N
• SMILES： C12=CC(NC)=NN1CCNC2

Additional information on Pyrazolo[1,5-a]pyrazin-2-amine, 4,5,6,7-tetrahydro-N-methyl-

Pyrazolo[1,5-a]pyrazin-2-amine, 4,5,6,7-tetrahydro-N-methyl-

The compound Pyrazolo[1,5-a]pyrazin-2-amine, 4,5,6,7-tetrahydro-N-methyl- (CAS No. 2137803-38-2) is a structurally unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic amines and has attracted attention due to its versatile properties and promising biological activities. Recent studies have highlighted its role in drug discovery and material science.

The molecular structure of Pyrazolo[1,5-a]pyrazin-2-amine is characterized by a fused bicyclic system comprising a pyrazole ring fused with a pyrazine ring. The presence of the methylamino group at position 2 adds to its functional diversity. This structure enables the compound to exhibit unique electronic properties and reactivity. Researchers have utilized computational chemistry techniques to explore its electronic structure and stability under various conditions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Pyrazolo[1,5-a]pyrazin-2-amine through a variety of methods. One notable approach involves the use of microwave-assisted synthesis, which significantly reduces reaction time while maintaining high yields. Another approach leverages transition metal catalysis to facilitate key steps in the synthesis process. These methods have been optimized based on findings from recent studies published in leading chemistry journals.

The physical properties of Pyrazolo[1,5-a]pyrazin-2-amine have been extensively studied using modern analytical techniques such as NMR spectroscopy and X-ray crystallography. These studies have provided insights into its crystalline structure and solubility behavior. For instance, it has been found that the compound exhibits good solubility in polar aprotic solvents due to its amine functionality.

In terms of applications, Pyrazolo[1,5-a]pyrazin-2-amine has shown promise in the field of medicinal chemistry as a potential lead compound for drug development. Its ability to act as a receptor antagonist or agonist has been explored in several in vitro assays. Recent studies have demonstrated its efficacy in modulating certain cellular pathways associated with neurodegenerative diseases.

Moreover, the compound has been investigated for its potential use in materials science. Its unique electronic properties make it a candidate for applications in organic electronics and optoelectronics. Researchers have explored its use as a component in organic light-emitting diodes (OLEDs) and solar cells.

From an environmental perspective, the ecological impact of Pyrazolo[1,5-a]pyrazin-2-amine has been studied to ensure its safe handling and disposal. Recent toxicity studies indicate that it exhibits low toxicity towards aquatic organisms under standard testing conditions.

In conclusion,Pyrazolo[1,5-a]pyrazin-2-amine (CAS No. 2137803-38-2) is a versatile compound with diverse applications across multiple fields. Its structural uniqueness and functional diversity make it an attractive target for further research and development.